3-[(Chloromethoxy)methyl]-1,2,5-thiadiazole

• CAS No.: 88045-69-6
• Molecular Formula: C4H5ClN2OS
• Molecular Weight: 164.61 g/mol
• IUPAC Name: 3-(chloromethoxymethyl)-1,2,5-thiadiazole
• InChI: InChI=1S/C4H5ClN2OS/c5-3-8-2-4-1-6-9-7-4/h1H,2-3H2
• InChI Key: PXMFYVUOHZWRKP-UHFFFAOYSA-N
• Canonical SMILES: C1=NSN=C1COCCl

Description

3-[(Chloromethoxy)methyl]-1,2,5-thiadiazole is a useful research compound. Its molecular formula is C4H5ClN2OS and its molecular weight is 164.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(Chloromethyloxymethyl)-1,2,5-thiadiazole Sulfuryl chloride (0.24 mmol) in dry dichloromethane (0.5 ml) was added dropwise over a period of 3 minutes at 0° C. to a solution of 3-(Methylthiomethyloxy)methyl-1,2,5-thiadiazole (0.24 mmol) in dry dichloromethane (1.5 ml). The mixture was stirred at 0° C. for 5 minutes and at room temperature for 10 minutes before the solution was evaporated at reduced pressure. The crude product (30 mg, 75%) was used for alkylation in Example 9 without any further purification.